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Compound of Interest

Compound Name: Tabimorelin hemifumarate

Cat. No.: B031450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tabimorelin hemifumarate, also known as NN703, is a potent, orally active agonist of the

ghrelin receptor (GHS-R1a). It mimics the endogenous ligand ghrelin, stimulating the release of

growth hormone (GH). These properties make it a compound of significant interest in research

areas including growth disorders, appetite regulation, and metabolism. This document provides

a detailed protocol for the preparation of Tabimorelin hemifumarate for in vivo studies, with a

focus on oral gavage administration in rodent models.

Physicochemical and Solubility Data
A clear understanding of the solubility of Tabimorelin hemifumarate is critical for preparing

homogenous and accurate dosing solutions. The following table summarizes the known

solubility data.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Special Conditions

Water 5.29 10
Gentle warming may

be required.

DMSO 58.67 100 Not specified.
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Note: The molecular weight of Tabimorelin hemifumarate is 586.73 g/mol . Batch-specific

molecular weights may vary, and it is recommended to refer to the Certificate of Analysis for

precise calculations.

Experimental Protocols
Preparation of Tabimorelin Hemifumarate Solution for
Oral Gavage
This protocol outlines the steps for preparing a dosing solution of Tabimorelin hemifumarate
suitable for oral administration to rodents. The choice of vehicle is critical for ensuring the

stability and bioavailability of the compound. While water can be used, a buffered saline

solution is often preferred for in vivo studies to maintain physiological pH.

Materials:

Tabimorelin hemifumarate powder

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile, pyrogen-free water

Vortex mixer

Ultrasonic bath

Sterile conical tubes (e.g., 15 mL or 50 mL)

Pipettes and sterile filter tips

Analytical balance

Procedure:

Calculate the required amount of Tabimorelin hemifumarate: Based on the desired dosing

concentration and the total volume needed for the study, calculate the mass of Tabimorelin
hemifumarate required.
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Weigh the compound: Accurately weigh the calculated amount of Tabimorelin
hemifumarate powder using an analytical balance in a sterile environment.

Initial Dissolution:

Transfer the weighed powder to a sterile conical tube.

Add a small volume of sterile PBS to the tube.

Gently vortex the mixture to wet the powder.

Aid Dissolution (if necessary):

If the compound does not fully dissolve, warm the tube to 37°C in a water bath.[1]

Sonicate the solution in an ultrasonic bath for short intervals (e.g., 5-10 minutes) to aid

dissolution.[1]

Visually inspect the solution to ensure complete dissolution and the absence of

particulates.

Final Volume Adjustment: Once the compound is fully dissolved, add sterile PBS to reach the

final desired concentration.

Sterilization (Optional but Recommended): If the solution is not prepared fresh for each

experiment, it can be sterilized by filtering through a 0.22 µm syringe filter into a new sterile

tube.

Storage and Stability:

It is highly recommended to prepare the solution fresh on the day of use.[1]

If short-term storage is necessary, store the solution at 2-8°C for no longer than 24 hours.

For longer-term storage of stock solutions, aliquots can be stored at -20°C for up to one

month, though fresh preparation is always preferable for in vivo experiments.

Oral Gavage Administration in Rodents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b031450?utm_src=pdf-body
https://www.benchchem.com/product/b031450?utm_src=pdf-body
https://www.biocrick.com/Tabimorelin-hemifumarate-BCC5897.html
https://www.biocrick.com/Tabimorelin-hemifumarate-BCC5897.html
https://www.biocrick.com/Tabimorelin-hemifumarate-BCC5897.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol provides a general guideline for the oral administration of the prepared

Tabimorelin hemifumarate solution to rodents. All animal procedures should be performed in

accordance with institutional and national guidelines for animal welfare.

Materials:

Prepared Tabimorelin hemifumarate dosing solution

Appropriately sized oral gavage needles (flexible or rigid, with a ball tip)

Syringes (e.g., 1 mL)

Animal scale

Procedure:

Animal Preparation:

Weigh each animal to determine the precise volume of the dosing solution to be

administered.

Gently restrain the animal in a manner that minimizes stress and allows for safe

administration.

Dose Calculation: Calculate the volume of the dosing solution for each animal based on its

body weight and the target dose (mg/kg).

Loading the Syringe: Draw the calculated volume of the Tabimorelin hemifumarate solution

into a syringe fitted with an oral gavage needle. Ensure there are no air bubbles in the

syringe.

Administration:

Gently insert the gavage needle into the animal's mouth, passing it over the tongue

towards the esophagus.

Advance the needle slowly and smoothly until it reaches the stomach. Do not force the

needle if resistance is met.
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Once the needle is in the correct position, slowly depress the syringe plunger to deliver the

solution. .

Carefully withdraw the gavage needle.

Post-Administration Monitoring:

Return the animal to its cage and monitor for any signs of distress, such as difficulty

breathing or regurgitation.

Ensure the animal has free access to food and water.

Signaling Pathway and Experimental Workflow
Tabimorelin hemifumarate exerts its effects by acting as an agonist at the ghrelin receptor

(GHS-R1a). The following diagrams illustrate the signaling pathway activated by Tabimorelin

and a typical experimental workflow for an in vivo study.
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Caption: Ghrelin Receptor Signaling Pathway Activated by Tabimorelin.
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Caption: Experimental Workflow for an In Vivo Tabimorelin Study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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